Cas no 2229148-27-8 (1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• CAS No: 2229148-27-8
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 5891678
• PubChem ID: 165851660
• Update Time: 2025-10-30

1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• 1-{2-[3-chloro-5-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-amine
• 2229148-27-8
• EN300-1967893

• Inchi： 1S/C12H13ClF3N/c13-10-6-8(1-2-11(17)3-4-11)5-9(7-10)12(14,15)16/h5-7H,1-4,17H2
• InChI Key： KEYQDFFMPHQATJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CCC1(CC1)N

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine

Research Brief on 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS: 2229148-27-8)

1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS: 2229148-27-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane amine structure and trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine involves a multi-step process that emphasizes the introduction of the cyclopropane ring and the trifluoromethylphenyl group. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features, including the electron-withdrawing trifluoromethyl group and the rigid cyclopropane ring, are believed to contribute to its stability and binding affinity to biological targets.

Recent pharmacological studies have focused on the compound's interaction with serotonin receptors, particularly the 5-HT_2C receptor subtype. Preliminary in vitro assays indicate that 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine exhibits high selectivity and potency as a 5-HT_2C receptor agonist. This receptor subtype is implicated in various CNS disorders, including obesity, schizophrenia, and depression, making the compound a potential candidate for therapeutic intervention.

In vivo studies in animal models have further validated the compound's efficacy. For instance, administration of 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine in rodent models of obesity resulted in significant reductions in food intake and body weight, without observable adverse effects on locomotor activity or general health. These findings suggest that the compound may offer a safer alternative to existing appetite suppressants, which often carry risks of cardiovascular side effects.

Despite these promising results, challenges remain in the development of 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine as a therapeutic agent. Pharmacokinetic studies reveal that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before progressing to clinical trials.

In conclusion, 1-{2-3-chloro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine represents a promising scaffold for the development of novel CNS therapeutics. Its unique chemical structure and selective pharmacological activity position it as a valuable tool for understanding 5-HT_2C receptor biology and a potential lead compound for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.